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Compound of Interest

Compound Name: Spirotryprostatin A

Cat. No.: B15593000 Get Quote

For Immediate Use by Laboratory Professionals

This document provides essential safety and logistical information for the proper handling and

disposal of Spirotryprostatin A, a potent indole alkaloid with anti-mitotic properties. Due to its

cytotoxic nature, strict adherence to these procedures is critical to ensure the safety of

laboratory personnel and to maintain environmental compliance. Spirotryprostatin A should

be managed as a hazardous cytotoxic compound.

I. Essential Safety and Handling Precautions
Personnel handling Spirotryprostatin A in any form (solid powder, solutions, or contaminated

materials) must wear appropriate Personal Protective Equipment (PPE). Engineering controls,

such as a certified chemical fume hood or a biological safety cabinet, should be used to

minimize inhalation exposure.

Recommended Personal Protective Equipment (PPE):

Gloves: Double gloving with chemotherapy-rated nitrile gloves is recommended. Change

gloves frequently and immediately if contaminated.

Eye Protection: Chemical safety goggles or a full-face shield must be worn.

Lab Coat: A disposable, solid-front gown with tight-fitting cuffs is required.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15593000?utm_src=pdf-interest
https://www.benchchem.com/product/b15593000?utm_src=pdf-body
https://www.benchchem.com/product/b15593000?utm_src=pdf-body
https://www.benchchem.com/product/b15593000?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15593000?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Respiratory Protection: For handling the solid compound or when generating aerosols, a

NIOSH-approved respirator (e.g., N95 or higher) is recommended.

II. Quantitative Data Summary
While a comprehensive Safety Data Sheet (SDS) with specific toxicity values for

Spirotryprostatin A is not readily available, its biological activity indicates significant

cytotoxicity. The following table summarizes key chemical and cytotoxic information.

Property Data

Chemical Name Spirotryprostatin A

CAS Number 182234-25-9

Molecular Formula C₂₂H₂₅N₃O₄

Molecular Weight 395.45 g/mol

Appearance Powder

Solubility
Soluble in chloroform, dichloromethane, ethyl

acetate, DMSO, and acetone.[1]

Known Biological Activity

Anti-mitotic agent, inhibits cell cycle

progression.[1][2] Considered a cytotoxic

compound.

Cytotoxicity Data

IC₅₀ of 197.5 µM against tsFT210 cells (murine

mammary carcinoma).[3] Exhibits cytotoxic

activity against human chronic myeloid leukemia

and human acute promyelocytic leukemia cells.

[4]

Note: The absence of extensive toxicity data (e.g., LD₅₀) necessitates treating

Spirotryprostatin A with the highest degree of caution, assuming high potency and toxicity.

III. Experimental Protocol: Spill Management and
Decontamination
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In the event of a spill, immediate action is required to contain and decontaminate the area.

Evacuate and Secure: Alert others in the vicinity and restrict access to the spill area.

Don Appropriate PPE: Before cleanup, ensure all recommended PPE is worn, including

respiratory protection.

Contain the Spill:

For solid spills: Gently cover the spill with absorbent pads to avoid raising dust.

For liquid spills: Cover with absorbent material, working from the outside in.

Decontamination:

There is no specific, validated chemical inactivation protocol for Spirotryprostatin A.

Use a detergent solution followed by a 70% ethanol or a 1:10 bleach solution for general

surface decontamination. Allow for adequate contact time (at least 10-15 minutes) before

wiping clean.

Important: All materials used for decontamination and cleanup are considered hazardous

waste and must be disposed of accordingly.

Final Cleanup: Wipe the area with clean, wet absorbent pads. Place all contaminated

materials into a designated cytotoxic waste container.

IV. Step-by-Step Disposal Procedure
All waste contaminated with Spirotryprostatin A must be segregated and disposed of as

cytotoxic or chemotherapy waste. Do not mix with general or other chemical waste streams.

Waste Segregation:

Solid Waste: Collect all contaminated solid materials (e.g., pipette tips, tubes, gloves,

gowns, absorbent pads) in a designated, leak-proof, and puncture-resistant container

clearly labeled "Cytotoxic Waste" or "Chemotherapy Waste."
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Liquid Waste: Collect all contaminated liquid waste (e.g., cell culture media, unused

solutions, solvent rinses) in a dedicated, sealed, and shatter-proof container. This

container must also be clearly labeled as "Cytotoxic Liquid Waste" and include the

chemical name.

Sharps: All contaminated sharps (e.g., needles, scalpels, serological pipettes) must be

placed in a designated, puncture-proof sharps container for cytotoxic waste.

Container Management:

Keep waste containers sealed when not in use.

Do not overfill containers.

Store waste containers in a designated, secure area away from general laboratory traffic.

Final Disposal:

Arrange for the collection and disposal of cytotoxic waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal contractor.

Follow all institutional, local, and national regulations for the disposal of cytotoxic waste.

V. Disposal Workflow Diagram
The following diagram illustrates the logical workflow for the proper disposal of

Spirotryprostatin A waste.
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Caption: Logical workflow for the proper disposal of Spirotryprostatin A.
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Disclaimer: This document provides guidance based on the known properties of

Spirotryprostatin A and general principles of laboratory safety for cytotoxic compounds.

Always consult your institution's specific safety protocols and your local Environmental Health

and Safety (EHS) office for detailed procedures and regulatory requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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